Cas no 292819-60-4 (1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde)

1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde is a specialized organic compound featuring a tetramethyl-substituted dihydroquinoline core with a formyl functional group at the 6-position. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly for pharmaceuticals, agrochemicals, and advanced materials. The aldehyde group offers versatile derivatization potential, enabling condensation, reduction, or nucleophilic addition reactions. Its rigid quinoline backbone enhances stability, while the methyl substitutions influence steric and electronic properties, facilitating selective transformations. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined structure ensures consistency in research and industrial applications requiring precise molecular scaffolds.

1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde structure

292819-60-4 structure

Product Name:1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde

CAS No:292819-60-4

MF:C₁₄H₁₇NO

MW:215.290883779526

MDL:MFCD09035416

CID:1110437

PubChem ID:15470892

Update Time:2025-08-03

1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde
- BBL031211
- 1,2,2,4-TETRAMETHYLQUINOLINE-6-CARBALDEHYDE
- SCHEMBL9374182
- 292819-60-4
- MFCD09035416
- AKOS004120241
- CS-0117615
- SB68913
- 6-Quinolinecarboxaldehyde, 1,2-dihydro-1,2,2,4-tetramethyl-
- STL353616
- ALBB-027435
- VS-10324
- MDL： MFCD09035416
- Inchi： 1S/C14H17NO/c1-10-8-14(2,3)15(4)13-6-5-11(9-16)7-12(10)13/h5-9H,1-4H3
- InChI Key： YVUBWDXUKWCIDC-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2C

Computed Properties

Exact Mass: 215.13111
Monoisotopic Mass: 215.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31

1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM244728-1g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4	97%	1g	$327	2021-08-04
Chemenu	CM244728-5g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4	97%	5g	$842	2021-08-04
Chemenu	CM244728-10g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4	97%	10g	$1309	2021-08-04
TRC	T222740-250mg	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		250mg	$ 275.00	2022-06-03
TRC	T222740-500mg	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		500mg	$ 450.00	2022-06-03
TRC	T222740-1000mg	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		1g	$ 720.00	2022-06-03
Chemenu	CM244728-1g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4	97%	1g	$***	2023-03-30
abcr	AB416454-500 mg	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		500MG	€254.60	2022-03-24
abcr	AB416454-1 g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		1g	€299.00	2022-03-24
abcr	AB416454-5 g	1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde	292819-60-4		5g	€817.00	2022-03-24

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Additional information on 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde

Comprehensive Overview of 1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 292819-60-4)

1,2,2,4-Tetramethyl-1,2-dihydroquinoline-6-carbaldehyde (CAS No. 292819-60-4) is a specialized organic compound belonging to the tetrahydroquinoline family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers are increasingly exploring its utility as a key intermediate in synthetic chemistry, particularly for designing novel heterocyclic compounds.

The molecular structure of 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde features a quinoline backbone with methyl substitutions at the 1, 2, 2, and 4 positions, along with a formyl group at the 6-position. This configuration imparts distinct reactivity, making it a valuable building block for fine chemical synthesis. Recent studies highlight its role in developing photoactive materials and bioactive molecules, aligning with the growing demand for sustainable and high-performance chemicals.

In the context of green chemistry, this compound has been investigated for its potential in catalysis and energy storage applications. For instance, its derivatives have shown promise in organic photovoltaics (OPVs) and light-emitting diodes (LEDs), addressing the global push for renewable energy solutions. Additionally, its low toxicity profile and biodegradability make it an attractive candidate for eco-friendly formulations, resonating with current trends in environmental sustainability.

From a commercial perspective, CAS No. 292819-60-4 is often sought after by R&D laboratories and chemical suppliers specializing in custom synthesis. Its purity and stability are critical factors for end-users, driving advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control. Frequently asked questions (FAQs) in search engines include: "What are the uses of 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde?" and "Where to buy high-purity CAS 292819-60-4?"—reflecting its niche yet growing market demand.

In summary, 1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde represents a versatile and innovative chemical entity with broad applicability. Its alignment with cutting-edge research and industrial needs ensures its relevance in the evolving landscape of specialty chemicals. As scientific exploration continues, this compound is poised to play a pivotal role in breakthroughs across multiple disciplines.